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Application Notes and Protocols for Ac-
AAVALLPAVLLALLAP-LEVD-CHO
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-AAVALLPAVLLALLAP-LEVD-CHO is a potent, cell-permeable peptide inhibitor of

caspase-4, an enzyme critically involved in the non-canonical inflammasome pathway and

pyroptotic cell death.[1][2] This modified peptide, featuring a hydrophobic cell-penetrating

sequence (AAVALLPAVLLALLAP) fused to a specific caspase-4 recognition motif (LEVD), is a

valuable tool for investigating the roles of caspase-4 in cellular processes such as

inflammation, immunity, and cancer. Its demonstrated antitumor activity makes it a compound

of interest for drug development professionals.[1] These application notes provide detailed

protocols for the dissolution, preparation, and experimental use of Ac-AAVALLPAVLLALLAP-
LEVD-CHO.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12380081?utm_src=pdf-interest
https://www.benchchem.com/product/b12380081?utm_src=pdf-body
https://www.medchemexpress.com/ac-aavallpavllallap-levd-cho.html
https://www.medchemexpress.com/ac-aavallpavllallap-levd-cho.html?locale=ko-KR
https://www.medchemexpress.com/ac-aavallpavllallap-levd-cho.html
https://www.benchchem.com/product/b12380081?utm_src=pdf-body
https://www.benchchem.com/product/b12380081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Full Name

Acetyl-L-Alanyl-L-Alanyl-L-Valyl-L-Alanyl-L-

Leucyl-L-Leucyl-L-Prolyl-L-Alanyl-L-Valyl-L-

Leucyl-L-Leucyl-L-Alanyl-L-Leucyl-L-Leucyl-L-

Alanyl-L-Prolyl-L-Leucyl-L-Glutamyl-L-Valyl-L-

Aspartical

Molecular Formula C₉₆H₁₆₄N₂₀O₂₅

Molecular Weight 1998.45 g/mol

Target Caspase-4

Form Lyophilized solid

Dissolution and Preparation of Stock Solutions
Due to its hydrophobic nature, Ac-AAVALLPAVLLALLAP-LEVD-CHO is best dissolved in an

organic solvent such as Dimethyl Sulfoxide (DMSO).

Materials:

Ac-AAVALLPAVLLALLAP-LEVD-CHO powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution:

Calculate the required amount of DMSO:

To prepare a 10 mM stock solution from 1 mg of the peptide (MW = 1998.45 g/mol ), the

required volume of DMSO can be calculated as follows:
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Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 1998.45 g/mol )) * 1,000,000 µL/L ≈ 50 µL

Reconstitution:

Briefly centrifuge the vial of lyophilized peptide to ensure all the powder is at the bottom.

Aseptically add the calculated volume of sterile DMSO to the vial.

Cap the vial tightly and vortex thoroughly until the peptide is completely dissolved. Gentle

warming to 37°C or brief sonication can be used to aid dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Note: Always handle DMSO in a well-ventilated area and wear appropriate personal protective

equipment. For cell culture experiments, the final concentration of DMSO should be kept as low

as possible, typically below 0.5%, to avoid cytotoxicity.

Experimental Protocols
Inhibition of Caspase-4 in a Cell-Based Assay
This protocol provides a general framework for assessing the inhibitory effect of Ac-
AAVALLPAVLLALLAP-LEVD-CHO on caspase-4 activity in a cellular context, for example, in

response to an inducer of the non-canonical inflammasome like intracellular lipopolysaccharide

(LPS).

Materials:

Cells expressing caspase-4 (e.g., human monocytic cell line like THP-1)

Complete cell culture medium
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Ac-AAVALLPAVLLALLAP-LEVD-CHO stock solution (10 mM in DMSO)

Inducer of non-canonical inflammasome (e.g., LPS from Gram-negative bacteria)

Caspase-4 activity assay kit (fluorometric or colorimetric)

Phosphate-buffered saline (PBS)

Multi-well plates for cell culture

Protocol:

Cell Seeding:

Seed cells in a multi-well plate at a density appropriate for your cell line and the duration of

the experiment. Allow cells to adhere and reach the desired confluency.

Pre-treatment with Inhibitor:

Prepare working solutions of Ac-AAVALLPAVLLALLAP-LEVD-CHO by diluting the 10

mM stock solution in pre-warmed complete cell culture medium to the desired final

concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM).

Include a vehicle control (medium with the same final concentration of DMSO as the

highest inhibitor concentration).

Remove the old medium from the cells and add the medium containing the inhibitor or

vehicle control.

Pre-incubate the cells with the inhibitor for 1-2 hours at 37°C in a CO₂ incubator.

Induction of Caspase-4 Activity:

Following the pre-incubation period, add the caspase-4 inducer (e.g., LPS) to the wells at

a pre-determined optimal concentration.

Include a negative control group of cells that are not treated with the inducer.
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Incubate for the required time to induce caspase-4 activation (this should be optimized for

your specific experimental system).

Measurement of Caspase-4 Activity:

After the induction period, lyse the cells according to the protocol of your chosen caspase-

4 activity assay kit.

Measure the caspase-4 activity in the cell lysates using a fluorometer or

spectrophotometer, following the manufacturer's instructions.

Data Analysis:

Normalize the caspase-4 activity to the protein concentration of each lysate.

Compare the caspase-4 activity in the inhibitor-treated groups to the vehicle-treated,

induced control to determine the extent of inhibition.

Visualization of Key Pathways and Workflows
Non-Canonical Inflammasome Signaling Pathway
The following diagram illustrates the central role of caspase-4 in the non-canonical

inflammasome pathway, which is the primary target of Ac-AAVALLPAVLLALLAP-LEVD-CHO.
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Caption: Non-canonical inflammasome pathway initiated by intracellular LPS, leading to

caspase-4 activation and pyroptosis.

Experimental Workflow for Inhibitor Preparation
This diagram outlines the logical steps for preparing the Ac-AAVALLPAVLLALLAP-LEVD-
CHO inhibitor for experimental use.
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Caption: Workflow for the preparation of Ac-AAVALLPAVLLALLAP-LEVD-CHO from a

lyophilized solid to a working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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